Cas no 1552769-36-4 (3-methyl-1-(piperidin-4-yl)methylurea)

• Product name: 3-methyl-1-(piperidin-4-yl)methylurea
• CAS No: 1552769-36-4
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD24262420
• CID: 5219780
• PubChem ID: 81907473

3-methyl-1-(piperidin-4-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-methyl-N'-(4-piperidinylmethyl)-
• 3-methyl-1-(piperidin-4-yl)methylurea

• MDL： MFCD24262420
• Inchi： 1S/C8H17N3O/c1-9-8(12)11-6-7-2-4-10-5-3-7/h7,10H,2-6H2,1H3,(H2,9,11,12)
• InChI Key： FWUDIPGDIBVLGN-UHFFFAOYSA-N
• SMILES： N(C)C(NCC1CCNCC1)=O

Additional information on 3-methyl-1-(piperidin-4-yl)methylurea

3-Methyl-1-(Piperidin-4-yl)Methylurea: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-methyl-1-(piperidin-4-yl)methylurea (CAS No. 1552769-36-4) stands out as a fascinating molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as MPPU (Methyl Piperidinyl Methyl Urea), has garnered significant attention in recent years due to its unique structure and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-methyl-1-(piperidin-4-yl)methylurea is characterized by a urea functional group attached to a piperidine ring at the 4-position. The presence of a methyl group further enhances its chemical versatility. This combination of functional groups makes it an ideal candidate for exploring its reactivity under different conditions. Recent studies have focused on its ability to act as a building block in synthesizing more complex molecules, particularly in the realm of heterocyclic chemistry.

One of the most promising applications of MPPU lies in its potential as an intermediate in drug discovery. Researchers have investigated its role in developing bioactive compounds with anti-inflammatory and analgesic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 3-methyl-1-(piperidin-4-yl)methylurea has also been explored for its role in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and fungicides has been documented in several recent studies. A 2022 research article in *Pest Management Science* demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens, making it a valuable asset in sustainable agriculture.

The synthesis of MPPU involves a multi-step process that typically begins with the preparation of piperidine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of MPPU, making it more accessible for large-scale production.

From a structural perspective, 3-methyl-1-(piperidin-4-yl)methylurea exhibits interesting stereochemical properties. The piperidine ring introduces steric hindrance, which can influence the molecule's reactivity and selectivity in various reactions. This aspect has been extensively studied in recent years, with researchers exploring its role in asymmetric synthesis and enantioselective catalysis.

In terms of physical properties, MPPU is known for its high solubility in polar solvents, which enhances its utility in solution-based reactions. Its melting point and boiling point are also within ranges that make it suitable for a variety of industrial applications. Recent thermodynamic studies have provided deeper insights into its phase behavior, further expanding its potential uses.

The environmental impact of 3-methyl-1-(piperidin-4-yl)methylurea is another area that has attracted scientific attention. Researchers have evaluated its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for ensuring the sustainable use of this compound in industrial settings.

Looking ahead, the future of MPPU seems bright as ongoing research continues to uncover new applications and optimize its synthesis pathways. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, paving the way for groundbreaking discoveries.